Cas no 26831-52-7 (2-Amino-5-methoxybenzaldehyde)

• Product Name: 2-Amino-5-methoxybenzaldehyde
• CAS No: 26831-52-7
• Molecular Formula: C₈H₉NO₂
• Molecular Weight: 151.16256
• MDL: MFCD10696878
• CID: 250120
• PubChem ID: 592011

2-Amino-5-methoxybenzaldehyde Properties

Names and Identifiers

• 2-Amino-5-methoxybenzaldehyde
• Benzaldehyde,2-amino-5-methoxy-
• 5-Methoxy-2-aminobenzaldehyde
• 6-Amino-m-anisaldehyde
• m-Anisaldehyde,6-amino- (8CI)
• OASRJXIYWZZNCH-UHFFFAOYSA-N
• AKOS006303875
• SCHEMBL2204435
• Benzaldehyde, 2-amino-5-methoxy-
• BBA83152
• DTXSID50343752
• F15852
• 26831-52-7
• Benzaldehyde, 2-amino-5-methoxy-
• 2-Amino-5-methoxybenzaldehyde #
• AB58425

• MDL： MFCD10696878
• InChIKey： OASRJXIYWZZNCH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO2/c1-11-7-2-3-8(9)6(4-7)5-10/h2-5H,9H2,1H3
• SMILES： COC1=CC=C(C(=C1)C=O)N

Computed Properties

• Exact Mass: 151.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063328530g/mol
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32